Cas no 1369875-37-5 (6-Bromo-4-hydroxynicotinonitrile)

• Product Name: 6-Bromo-4-hydroxynicotinonitrile
• CAS No: 1369875-37-5
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 4900397
• Update Time: 2025-10-31

6-Bromo-4-hydroxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-hydroxynicotinonitrile

• Inchi： 1S/C6H3BrN2O/c7-6-1-5(10)4(2-8)3-9-6/h1,3H,(H,9,10)
• InChI Key： YWAOFXJTGSGHLY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(C#N)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: 1
• Topological Polar Surface Area: 52.9

Additional information on 6-Bromo-4-hydroxynicotinonitrile

Recent Advances in the Application of 6-Bromo-4-hydroxynicotinonitrile (CAS: 1369875-37-5) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-4-hydroxynicotinonitrile (CAS: 1369875-37-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This heterocyclic nitrile derivative exhibits unique reactivity due to the presence of both bromo and hydroxyl functional groups, making it a versatile building block for medicinal chemistry applications. Recent studies have highlighted its role in the construction of pyridine-based scaffolds, which are prevalent in FDA-approved drugs targeting various diseases, including cancer, inflammation, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 6-Bromo-4-hydroxynicotinonitrile as a precursor in the synthesis of potent and selective JAK2 inhibitors. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce diverse substituents at the 6-position, enabling the rapid generation of structure-activity relationship (SAR) libraries. The resulting compounds showed nanomolar potency against JAK2 while maintaining excellent selectivity over other JAK family members, suggesting potential applications in myeloproliferative disorders and autoimmune diseases.

In the field of antimicrobial drug discovery, 6-Bromo-4-hydroxynicotinonitrile has been employed as a key intermediate for developing novel bacterial topoisomerase inhibitors. A recent patent application (WO2023051234) describes its conversion to fluoroquinolone analogs with improved activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The hydroxyl group at the 4-position was found to be critical for hydrogen bonding interactions with the target enzyme, while the bromo substituent allowed for further structural diversification through various coupling reactions.

From a synthetic chemistry perspective, researchers have developed innovative methods for the functionalization of 6-Bromo-4-hydroxynicotinonitrile. A 2024 publication in Organic Letters reported a mild, metal-free protocol for the conversion of the nitrile group to various heterocycles, including tetrazoles and triazoles, significantly expanding the utility of this building block. The methodology demonstrated excellent functional group tolerance and could be performed under ambient conditions, making it particularly attractive for industrial-scale applications.

Analytical characterization of 6-Bromo-4-hydroxynicotinonitrile has also seen significant advancements. Recent work published in the Journal of Pharmaceutical and Biomedical Analysis described a validated HPLC method for the quantification of this compound and its derivatives in complex reaction mixtures. The method achieved excellent linearity (R² > 0.999) across a concentration range of 0.1-100 μg/mL, with precision and accuracy meeting ICH guidelines, facilitating quality control in pharmaceutical manufacturing processes.

Looking forward, the unique structural features of 6-Bromo-4-hydroxynicotinonitrile continue to inspire novel applications in chemical biology. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and its use as a photoaffinity labeling reagent for target identification studies. The compound's commercial availability and well-established synthetic routes position it as a valuable tool for both academic and industrial researchers in the pharmaceutical sciences.